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For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern biological research, the ability to visualize and track molecular

processes within living systems is paramount. Near-infrared (NIR) fluorescent dyes have

emerged as indispensable tools for these applications, offering deep tissue penetration and

minimal background autofluorescence. Among these, Cy5.5 amine stands out as a versatile

and robust fluorophore. This technical guide provides an in-depth exploration of the core

applications, quantitative properties, and experimental protocols associated with Cy5.5 amine,

empowering researchers to effectively integrate this powerful tool into their workflows.

Core Properties and Applications
Cy5.5 amine is a derivative of the cyanine dye family, characterized by its emission in the near-

infrared spectrum.[1] Its primary amine group provides a reactive handle for covalent

conjugation to a wide array of biomolecules, including antibodies, peptides, nucleic acids, and

nanoparticles.[2] This adaptability makes it a valuable reagent for a multitude of biological

applications.

The key advantages of using Cy5.5 amine lie in its spectral properties. Emitting light in the NIR

window (around 700 nm) allows for the deep tissue imaging necessary for in vivo studies in
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small animals, as light at these wavelengths is less absorbed and scattered by biological

tissues.[1] This results in a higher signal-to-background ratio and enhanced sensitivity.[1]

The principal applications of Cy5.5 amine conjugates include:

In Vivo Imaging: Tracking the biodistribution of labeled molecules, monitoring disease

progression, and evaluating the efficacy of therapeutic agents.[1][3]

Fluorescence Microscopy: Visualizing the localization and dynamics of proteins and other

molecules within cells and tissues.

Flow Cytometry: Identifying and quantifying specific cell populations based on the expression

of cell surface or intracellular markers.[4]

Targeted Drug Delivery: Labeling drug delivery vehicles, such as nanoparticles, to monitor

their accumulation at target sites.[1]

Quantitative Data Summary
The selection of a fluorophore is critically dependent on its photophysical properties. The

following table summarizes the key quantitative data for Cy5.5 amine, providing a basis for

experimental design and instrument setup.

Property Value Reference(s)

Excitation Maximum (λex) ~675 nm [4]

Emission Maximum (λem) ~694 nm [4]

Molar Extinction Coefficient (ε) ~209,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield

(Φ)
~0.23 [4]

Molecular Weight ~754 g/mol

Experimental Protocols
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This section provides detailed methodologies for key experiments utilizing Cy5.5 amine
conjugates.

Conjugation of Cy5.5 NHS Ester to an Antibody
This protocol describes the labeling of an antibody with a Cy5.5 N-hydroxysuccinimide (NHS)

ester, which readily reacts with the primary amines on the antibody.

Materials:

Antibody (in amine-free buffer, e.g., PBS)

Cy5.5 NHS ester

Anhydrous Dimethyl Sulfoxide (DMSO)

Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

Purification column (e.g., Sephadex G-25)

Procedure:

Antibody Preparation:

Dissolve the antibody in the reaction buffer at a concentration of 2-10 mg/mL.

Dye Preparation:

Immediately before use, dissolve the Cy5.5 NHS ester in DMSO to a concentration of 10

mg/mL.

Conjugation Reaction:

Slowly add the dissolved Cy5.5 NHS ester to the antibody solution while gently vortexing.

A common starting point is a 10:1 molar ratio of dye to antibody.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Purification:
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Remove unreacted dye by passing the reaction mixture through a desalting column

equilibrated with PBS.

The labeled antibody will elute first.

Characterization:

Determine the degree of labeling by measuring the absorbance of the conjugate at 280

nm (for protein) and ~675 nm (for Cy5.5).

In Vivo Imaging of a Cy5.5-Labeled Probe
This protocol outlines a general procedure for in vivo imaging in a mouse model using a Cy5.5-

labeled targeting probe.

Materials:

Cy5.5-labeled probe (e.g., antibody, peptide, or nanoparticle)

Animal model (e.g., tumor-bearing mouse)

In vivo imaging system with appropriate NIR filters

Anesthesia

Procedure:

Animal Preparation:

Anesthetize the animal according to approved protocols.

Probe Administration:

Inject the Cy5.5-labeled probe intravenously (tail vein) or via the desired route of

administration. The dose will depend on the specific probe and target.

Image Acquisition:
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Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 24, 48 hours)

to determine the optimal imaging window.

Use appropriate excitation and emission filters for Cy5.5 (e.g., excitation ~675 nm,

emission ~700 nm).

Data Analysis:

Quantify the fluorescence intensity in regions of interest (e.g., tumor vs. background

tissue) to assess targeting efficiency.

Ex Vivo Analysis (Optional):

At the end of the experiment, euthanize the animal and excise organs of interest for ex

vivo imaging to confirm the in vivo findings.[3]

Cellular Imaging with Cy5.5-Labeled Nanoparticles using
Fluorescence Microscopy
This protocol describes the use of Cy5.5-labeled nanoparticles for visualizing cellular uptake.

Materials:

Cells cultured on glass-bottom dishes or coverslips

Cy5.5-labeled nanoparticles

Complete cell culture medium

Phosphate-Buffered Saline (PBS)

Fixative (e.g., 4% paraformaldehyde in PBS)

Mounting medium with DAPI (for nuclear counterstaining)

Fluorescence microscope with appropriate filters for DAPI and Cy5.5

Procedure:
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Cell Seeding:

Seed cells onto glass-bottom dishes or coverslips and allow them to adhere overnight.

Nanoparticle Incubation:

Treat the cells with Cy5.5-labeled nanoparticles at the desired concentration in complete

cell culture medium.

Incubate for a specified period (e.g., 4-24 hours) to allow for cellular uptake.

Washing:

Gently wash the cells three times with warm PBS to remove unbound nanoparticles.

Fixation:

Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

Washing:

Wash the cells three times with PBS.

Mounting:

Mount the coverslips onto microscope slides using mounting medium containing DAPI.

Imaging:

Visualize the cells using a fluorescence microscope. Acquire images in the DAPI channel

(blue, for nuclei) and the Cy5.5 channel (far-red, for nanoparticles).

Visualizing Workflows and Pathways
Graphviz diagrams are provided below to illustrate key experimental workflows and conceptual

relationships involving Cy5.5 amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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